Cas no 61283-60-1 (3-(propylcarbamoyl)propanoic acid)

3-(propylcarbamoyl)propanoic acid structure
61283-60-1 structure
Product Name:3-(propylcarbamoyl)propanoic acid
CAS No:61283-60-1
MF:C7H13NO3
MW:159.183022260666
MDL:MFCD01098172
CID:485939
PubChem ID:4034758
Update Time:2025-04-19

3-(propylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-oxo-4-(propylamino)-
    • 4-oxo-4-(propylamino)butanoic acid
    • 61283-60-1
    • AKOS002675065
    • W18569
    • 4-Oxo-4-(propylamino)butyric Acid
    • DTXSID40398670
    • SY046306
    • SCHEMBL10124173
    • MFCD01098172
    • NYGTWXWGPWMMJX-UHFFFAOYSA-N
    • 4-oxo-4-(propylamino)butanoicacid
    • VS-13312
    • EN300-68740
    • Z90423791
    • N-propyl-succinamic acid
    • 3-(propylcarbamoyl)propanoic Acid
    • A1-05545
    • BBL036036
    • STK027941
    • 3-(propylcarbamoyl)propanoic acid
    • MDL: MFCD01098172
    • Inchi: 1S/C7H13NO3/c1-2-5-8-6(9)3-4-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: NYGTWXWGPWMMJX-UHFFFAOYSA-N
    • SMILES: O=C(CCC(=O)O)NCCC

Computed Properties

  • Exact Mass: 159.08959
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4

3-(propylcarbamoyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D773450-250mg
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
250mg
$180 2024-06-06
TRC
B524765-50mg
3-(propylcarbamoyl)propanoic acid
61283-60-1
50mg
$ 50.00 2022-06-07
TRC
B524765-100mg
3-(propylcarbamoyl)propanoic acid
61283-60-1
100mg
$ 70.00 2022-06-07
TRC
B524765-500mg
3-(propylcarbamoyl)propanoic acid
61283-60-1
500mg
$ 295.00 2022-06-07
Enamine
EN300-68740-0.05g
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
0.05g
$42.0 2023-06-15
Enamine
EN300-68740-0.1g
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
0.1g
$62.0 2023-06-15
Enamine
EN300-68740-0.25g
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
0.25g
$89.0 2023-06-15
Enamine
EN300-68740-0.5g
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
0.5g
$140.0 2023-06-15
Enamine
EN300-68740-1.0g
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
1g
$180.0 2023-06-15
Enamine
EN300-68740-2.5g
3-(propylcarbamoyl)propanoic acid
61283-60-1 95%
2.5g
$239.0 2023-06-15
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.